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Abstract & Strategic Overview

The oral delivery of insulin has historically been impeded by two primary barriers: rapid
enzymatic degradation by pepsin in the stomach and poor permeability across the intestinal
epithelium. Traditional strategies (enteric coatings, protease inhibitors) often fail because they
release insulin in the small intestine where dilution prevents effective absorption gradients.

Salcaprozate Sodium (SNAC) fundamentally reverses this paradigm. Instead of bypassing the
stomach, SNAC facilitates gastric absorption. It acts as a "transient permeation enhancer" and
a "local buffering agent.” By neutralizing the pH in the immediate microenvironment of the
dissolving tablet, SNAC protects insulin from pepsin (which requires acidic pH for activation)
and fluidizes the gastric epithelial membrane to allow transcellular passage.[1]

This guide details the formulation of a non-enteric coated oral insulin tablet using SNAC,
mirroring the "Eligen™" technology principles used in FDA-approved oral semaglutide
products.
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Mechanism of Action: The "Stomach-First"
Hypothesis

To formulate effectively, one must understand that SNAC is not a traditional surfactant that
opens tight junctions. It is a carrier that relies on concentration-dependent effects.

Mechanistic Pathway[2][3]

o Tablet Erosion: The tablet rapidly erodes in the stomach.[2]

e pH Neutralization: 300 mg of SNAC releases locally, buffering the micro-environment to pH
~5.5-6.5.

e Pepsin Inactivation: Pepsin is irreversibly inactivated above pH 5, protecting the insulin
payload.

o Complexation & Fluidization: SNAC forms non-covalent hydrophobic complexes with insulin
monomers and inserts into the lipid bilayer, increasing membrane fluidity.

o Transcellular Absorption: Insulin permeates through the gastric cells (transcellular), not
between them (paracellular).
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Figure 1: The SNAC-mediated gastric absorption pathway.[1] Note the critical role of local pH
buffering in preventing enzymatic degradation.

Formulation Development Strategy
Critical Quality Attributes (CQAS)
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Attribute Target Rationale

Clinical data suggests ~300

mg is the "sweet spot" for
SNAC Dose 300 mg (Fixed) creating the necessary pH

buffer and concentration

gradient.

Oral bioavailability is low
) (~0.5-2%). High loading is
Insulin Dose 5-15 mg (150450 1U) ) ) )
required to achieve therapeutic

plasma levels.

Must withstand handling but
Tablet Hardness 10-15 kP erode rapidly (<15 min) in the
stomach.

Enteric coating defeats the
Coating NONE mechanism. The tablet must

release in the stomach.

Moisture can induce premature
Water Content <3% insulin degradation or SNAC

crystallization changes.

Excipient Selection

» Binder: Povidone K90 (enhances dry binding without retarding release).
« Filler: Microcrystalline Cellulose (Avicel PH-101) or Mannitol (for rapid disintegration).

e Lubricant: Magnesium Stearate (keep low, <1%, to prevent hydrophobicity from slowing
erosion).

Protocol: Manufacturing of SNAC-Insulin Tablets

Safety Note: Insulin is a potent hypoglycemic agent. SNAC is generally safe but should be
handled with standard PPE.
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Materials

e Recombinant Human Insulin (Lyophilized powder).

Salcaprozate Sodium (SNAC) - High purity (>98%).

Microcrystalline Cellulose (MCC).

Povidone K90.[3][4]

Magnesium Stearate.[4][5]

Step-by-Step Methodology (Dry Granulation)

Rationale: Wet granulation is avoided to prevent moisture-induced degradation of insulin and
hydrolysis of SNAC.

e Preparation of Insulin-SNAC Blend:
o Calculate the ratio. A typical starting formulation is 300 mg SNAC + 10 mg Insulin.
o Sifting: Pass SNAC and Insulin through a #60 mesh sieve to break agglomerates.

o Geometric Dilution: Mix the insulin with an equal amount of SNAC, blend, then add
remaining SNAC. This ensures homogeneity of the low-dose active (insulin).

o Excipient Addition:
o Add MCC (approx. 50-100 mg per tablet to adjust weight) and Povidone (5-10 mg).
o Blend in a V-blender for 15 minutes at 25 RPM.

¢ Roller Compaction (Dry Granulation):

[¢]

Feed the powder blend into a roller compactor.

[¢]

Parameters: Hydraulic pressure 30-50 bar; Roll speed 5-8 RPM.

o

Objective: Create ribbons with a density of ~0.8 g/mL.
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e Milling:

o Pass the compacted ribbons through an oscillating granulator (1.0 mm screen) to produce
free-flowing granules.

» Final Lubrication:
o Add Magnesium Stearate (0.5% w/w) to the granules.

o Blend for only 2 minutes. Expert Insight: Over-blending MgSt covers the SNAC particles,
delaying the rapid dissolution required for the "burst" pH effect.

o Compression:
o Compress using 10mm round concave tooling.
o Target Weight: ~450 mg (300 mg SNAC + 10 mg Insulin + Excipients).
o Hardness: 10-12 kP.

o Disintegration Time: Must be < 15 minutes in 0.1N HCI.
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Figure 2: Dry granulation workflow to ensure insulin stability and rapid tablet erosion.

Protocol: In Vivo Pharmacokinetic Evaluation (Rat
Model)

Trustworthiness: This protocol includes specific controls to validate the SNAC mechanism
(fasting and water volume).

Study Design
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e Subject: Male Sprague-Dawley rats (250-300g).

e Groups (n=6):
o Negative Control: Oral Insulin (10 mg/kg) in saline (No SNAC).
o Positive Control: SC Insulin (1 1U/kg).

o Test Group: Oral Insulin (10 mg/kg) + SNAC (300 mg/kg equivalent). Note: In rats, the
SNAC dose is often scaled to ~200-400 mg/Kkg.

Procedure

o Fasting (Critical): Fast rats for 12 hours prior to dosing. Food interferes with the local
concentration gradient of SNAC.

e Dosing:
o Administer the tablet (or mini-tablet/powder blend in capsule) via oral gavage.
o Water Volume: Administer with minimal water (e.g., 0.5 mL).

o Expert Insight: Too much water dilutes the SNAC, preventing the local pH from rising
above 5. The "concentration effect” is the key to efficacy.

e Sampling:
o Collect blood from the tail vein at 0, 15, 30, 60, 120, and 240 minutes.
o Note: SNAC absorption is rapid; Tmax is usually 20—40 minutes.

e Analysis:
o Measure Plasma Glucose (glucometer).[6]

o Measure Plasma Insulin (Human Insulin ELISA - ensure no cross-reactivity with rat
insulin).
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Data Interpretation[2][3][4][5][7][8][9][10][11][12][13][14]
e Success Criteria: A sharp drop in blood glucose (20-40% reduction) within 30—60 minutes,

accompanied by a spike in human insulin plasma concentration.

» Failure Mode: If glucose drops slowly or not at all, check the water volume used during
dosing or the disintegration time of the tablet.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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